Cas no 38076-72-1 (10H-Phenothiazine, 10-octyl-)

• Product Name: 10H-Phenothiazine, 10-octyl-
• CAS No: 38076-72-1
• MF: C₂₀H₂₅NS
• MW: 311.484204053879
• CID: 1487608
• PubChem ID: 10935860
• Update Time: 2025-06-13

10H-Phenothiazine, 10-octyl- Chemical and Physical Properties

Names and Identifiers

• 10H-Phenothiazine, 10-octyl-
• CFERYHPYXAAGEV-UHFFFAOYSA-N
• SCHEMBL2784918
• N-n-octyl-phenothiazine
• 10-octylphenothiazine
• WS-02812
• D85500
• 38076-72-1
• 10-Octyl-10H-phenothiazine

• Inchi： 1S/C20H25NS/c1-2-3-4-5-6-11-16-21-17-12-7-9-14-19(17)22-20-15-10-8-13-18(20)21/h7-10,12-15H,2-6,11,16H2,1H3
• InChI Key： CFERYHPYXAAGEV-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N(C2C=CC=CC1=2)CCCCCCCC

Computed Properties

• Exact Mass: 311.17095
• Monoisotopic Mass: 311.17077098g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.6
• Topological Polar Surface Area: 28.5Ų

Experimental Properties

• PSA: 3.24

Additional information on 10H-Phenothiazine, 10-octyl-

Comprehensive Overview of 10H-Phenothiazine, 10-octyl- (CAS No. 38076-72-1): Properties, Applications, and Innovations

10H-Phenothiazine, 10-octyl- (CAS No. 38076-72-1) is a specialized organic compound belonging to the phenothiazine derivatives family. This compound has garnered significant attention in recent years due to its unique chemical structure and versatile applications across industries such as material science, electronics, and pharmaceutical research. With the growing demand for high-performance additives and functional materials, 10-octyl phenothiazine has emerged as a key candidate for advanced formulations.

The molecular structure of 10H-Phenothiazine, 10-octyl- features a phenothiazine core substituted with an octyl chain at the 10-position. This modification enhances its solubility in organic solvents and improves compatibility with polymer matrices, making it valuable for anti-aging formulations and light stabilizers. Researchers have explored its potential in organic photovoltaics (OPVs) and OLED technologies, where its electron-donating properties contribute to improved device efficiency.

Recent studies highlight the role of CAS 38076-72-1 in energy storage systems, particularly as a redox-active material for flow batteries. Its reversible oxidation behavior and thermal stability align with the global push for sustainable energy solutions. Industry experts frequently search for "phenothiazine derivatives for battery applications" or "10-octyl phenothiazine solubility data," reflecting its relevance in cutting-edge research.

In the realm of polymer chemistry, 10H-Phenothiazine, 10-octyl- serves as an effective radical scavenger and UV absorber. Its ability to inhibit degradation in plastics under environmental stress addresses concerns about material longevity—a hot topic in circular economy discussions. Manufacturers increasingly inquire about "phenothiazine-based stabilizers for biodegradable polymers," underscoring its eco-friendly potential.

The synthesis of 10-octyl phenothiazine typically involves alkylation reactions under controlled conditions, with purity being critical for high-tech applications. Analytical techniques like HPLC and NMR spectroscopy ensure quality control, while regulatory compliance follows REACH and FDA guidelines for specific use cases. Safety data sheets emphasize proper handling to maintain workplace safety standards.

Emerging trends suggest expanding applications in bioimaging probes and therapeutic agent development, leveraging the compound's fluorescence properties. As nanotechnology advances, queries like "nanoencapsulation of phenothiazine derivatives" have surged, indicating interdisciplinary interest. The compound's structure-activity relationship continues to inspire innovation in drug delivery systems.

Market analysts project growth for CAS 38076-72-1 due to rising R&D investments in smart materials. Its compatibility with green chemistry principles positions it favorably amid increasing environmental regulations. Technical forums frequently discuss "scaling up 10-octyl phenothiazine production" and "cost-effective synthesis routes," reflecting industrial scalability challenges.

For researchers exploring advanced functional materials, 10H-Phenothiazine, 10-octyl- offers a compelling combination of chemical stability and tunable properties. Its multifaceted nature bridges gaps between academic research and commercial applications, making it a compound of enduring scientific and industrial significance.